Cas no 1540557-49-0 (2-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-one)

• Product Name: 2-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-one
• CAS No: 1540557-49-0
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5292365
• PubChem ID: 82595191
• Update Time: 2025-07-25

2-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-one
• 1540557-49-0
• EN300-799144

• Inchi： 1S/C7H11N3O/c1-5(8)7(11)6-3-9-4-10(6)2/h3-5H,8H2,1-2H3
• InChI Key： KXXHVUMDOWKCQO-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=CN1C)C(C)N

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 60.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-one

Research Brief on 2-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-one (CAS: 1540557-49-0)

2-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-one (CAS: 1540557-49-0) is a chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazole and amino ketone functional groups, has shown potential in various biochemical and pharmacological applications. Recent studies have explored its synthesis, structural properties, and biological activities, making it a subject of interest for researchers aiming to develop novel therapeutic agents or biochemical tools.

The synthesis of 2-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-one has been optimized in recent years, with researchers focusing on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and confirming its potential as a building block for more complex molecules. The compound's stability under various conditions has also been investigated, providing insights into its suitability for further development.

In terms of biological activity, preliminary studies suggest that 2-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-one may interact with specific enzyme systems, particularly those involved in neurotransmitter regulation. This has led to hypotheses about its potential use in neurological disorders or as a modulator of synaptic activity. However, further in vitro and in vivo studies are required to validate these findings and elucidate the compound's mechanism of action.

Recent publications have also highlighted the compound's potential as a precursor in the synthesis of more complex pharmacologically active molecules. Its unique structure allows for modifications that could enhance its binding affinity or selectivity for specific biological targets. Researchers are particularly interested in exploring its derivatives for applications in drug discovery, where it could serve as a scaffold for the development of new therapeutics.

Despite these promising findings, challenges remain in the development and application of 2-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-one. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through systematic studies. Additionally, the compound's pharmacokinetic and pharmacodynamic properties are yet to be fully characterized, which is critical for its transition from a research tool to a clinically relevant agent.

In conclusion, 2-amino-1-(1-methyl-1H-imidazol-5-yl)propan-1-one (CAS: 1540557-49-0) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. Future studies should focus on optimizing its synthesis, exploring its biological interactions, and developing derivatives with enhanced properties for therapeutic applications.